Cas no 952296-47-8 (B-(2-bromo-5,8-dimethyl-3-quinolinyl)-Boronic acid)

• Product Name: B-(2-bromo-5,8-dimethyl-3-quinolinyl)-Boronic acid
• CAS No: 952296-47-8
• MF: C₁₁H₁₁BBrNO₂
• MW: 279.925542116165
• CID: 1122960
• PubChem ID: 57416484
• Update Time: 2025-04-20

B-(2-bromo-5,8-dimethyl-3-quinolinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(2-bromo-5,8-dimethyl-3-quinolinyl)-Boronic acid
• (2-bromo-5,8-dimethylquinolin-3-yl)boronic acid
• DTXSID00726152
• 952296-47-8

• Inchi： 1S/C11H11BBrNO2/c1-6-3-4-7(2)10-8(6)5-9(12(15)16)11(13)14-10/h3-5,15-16H,1-2H3
• InChI Key： GAXFGGXDJLLIAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(B(O)O)C=C2C(C)=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 279.00662g/mol
• Monoisotopic Mass: 279.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų